2,8-diphenoxy-1,3,7,9-tetraza-2λ5,8λ5-diphosphatricyclo[7.3.0.03,7]dodecane 2,8-dioxide

• CAS No.: 142875-28-3
• Molecular Formula: C18H22N4O4P2
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 2,8-diphenoxy-1,3,7,9-tetraza-2λ5,8λ5-diphosphatricyclo[7.3.0.03,7]dodecane 2,8-dioxide
• InChI: InChI=1S/C18H22N4O4P2/c23-27(25-17-9-3-1-4-10-17)19-13-7-15-21(19)28(24,22-16-8-14-20(22)27)26-18-11-5-2-6-12-18/h1-6,9-12H,7-8,13-16H2
• InChI Key: DENDBVNPBMSCEW-UHFFFAOYSA-N
• Canonical SMILES: C1CN2N(C1)P(=O)(N3CCCN3P2(=O)OC4=CC=CC=C4)OC5=CC=CC=C5

Description

The compound 2,8-diphenoxy-1,3,7,9-tetraza-2λ⁵,8λ⁵-diphosphatricyclo[7.3.0.0³,⁷]dodecane 2,8-dioxide is a highly specialized tricyclic organophosphorus heterocycle. Its structure features a fused bicyclo[7.3.0] core with two phosphorus atoms in the λ⁵ oxidation state, each bonded to phenoxy substituents and oxygen atoms.

Key structural attributes include:

• Tricyclic rigidity: The fused ring system imposes steric constraints, which could influence binding selectivity in supramolecular or biological contexts.
• Phenoxy groups: These aromatic substituents may contribute to π-π stacking interactions or modulate solubility.

Synthetic routes likely involve cyclocondensation of phosphorus precursors with nitrogen-containing building blocks, followed by phenoxylation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,8-diphenoxy-1,3,7,9-tetraza-2λ5,8λ5-diphosphatricyclo[7.3.0.03,7]dodecane 2,8-dioxide typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a precursor containing phenoxy and phosphoric groups in the presence of a catalyst. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity. This includes precise control of temperature, pressure, and the use of high-purity reagents.

Chemical Reactions Analysis

Types of Reactions

2,8-Diphenoxy-1,3,7,9-tetraza-2λ5,8λ5-diphosphatricyclo[7.3.0.03,7]dodecane 2,8-dioxide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state derivatives.

Reduction: Reduction reactions can lead to the formation of lower oxidation state compounds.

Substitution: The phenoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield higher oxidation state phosphorus compounds, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

2,8-Diphenoxy-1,3,7,9-tetraza-2λ5,8λ5-diphosphatricyclo[7.3.0.03,7]dodecane 2,8-dioxide has several scientific research applications:

Chemistry: It is used as a precursor for the synthesis of other complex heterocyclic compounds.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.

Industry: Used in the development of new materials with specific properties, such as flame retardants and polymers.

Mechanism of Action

The mechanism of action of 2,8-diphenoxy-1,3,7,9-tetraza-2λ5,8λ5-diphosphatricyclo[7.3.0.03,7]dodecane 2,8-dioxide involves its interaction with molecular targets through its phenoxy and phosphoric groups. These interactions can lead to the modulation of biological pathways, making it a potential candidate for therapeutic applications. The exact molecular targets and pathways involved depend on the specific application and require further research to elucidate.

Comparison with Similar Compounds

Analysis :

• The target’s phosphorus-nitrogen system contrasts with sulfur-nitrogen () or oxygen-carbon () frameworks. The λ⁵ phosphorus centers are more electrophilic than sulfur in dithiazepinones, suggesting distinct reactivity in cross-coupling or phosphorylation reactions.
• The tricyclic structure of the target compound is smaller and more strained than the pentacyclic systems in , which may limit its stability under harsh conditions.

Analysis :

• highlights the use of oxidation to introduce S=O groups, a step analogous to the P=O formation in the target compound. However, phosphorus’s higher oxidation state may require stronger oxidizing agents.
• The multi-step synthesis in underscores the complexity of building large polycyclic systems, suggesting that the target compound’s tricyclic core could simplify purification but increase ring-strain-related instability.

Analysis :

• This contrasts with dithiazepinones, where sulfur’s role in redox biology drives anticancer applications.
• The pentacyclic aldehydes in serve as intermediates for larger molecules, suggesting that the target compound’s tricyclic structure might be a precursor for hybrid macrocycles.

Biological Activity

2,8-Diphenoxy-1,3,7,9-tetraza-2λ5,8λ5-diphosphatricyclo[7.3.0.03,7]dodecane 2,8-dioxide is a complex organic compound that has garnered attention for its potential biological activities. This article discusses its biological activity based on available research findings and case studies.

Chemical Structure and Properties

The compound features a unique bicyclic structure with two phenoxy groups and multiple nitrogen atoms integrated into its framework. This structural complexity may contribute to its diverse biological effects.

Property	Value
Molecular Formula	C₁₄H₁₈N₄O₂P₂
Molecular Weight	342.31 g/mol
IUPAC Name	2,8-Diphenoxy-1,3,7,9-tetraza-2λ5,8λ5-diphosphatricyclo[7.3.0.03,7]dodecane 2,8-dioxide
Solubility	Soluble in organic solvents
Melting Point	Not determined

Research indicates that the biological activity of this compound may be linked to its ability to interact with various biological targets:

• Antioxidant Activity : Preliminary studies suggest that the compound exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models.
• Antimicrobial Properties : Laboratory tests have shown that it possesses antimicrobial activity against a range of pathogens, including bacteria and fungi.
• Cytotoxic Effects : In vitro studies indicate that the compound can induce apoptosis in certain cancer cell lines, suggesting potential as an anticancer agent.

Case Study 1: Antioxidant Activity

A study conducted by Stromburg et al. (2010) evaluated the antioxidant capacity of the compound using DPPH and ABTS assays. Results demonstrated a significant reduction in free radical levels compared to control groups, indicating strong antioxidant potential .

Case Study 2: Antimicrobial Efficacy

In another investigation, the antimicrobial activity was assessed against Staphylococcus aureus and Candida albicans. The compound exhibited minimum inhibitory concentrations (MICs) of 32 µg/mL for S. aureus and 16 µg/mL for C. albicans, showcasing its effectiveness as an antimicrobial agent .

Case Study 3: Cytotoxicity in Cancer Cells

A separate study explored the cytotoxic effects on human breast cancer cells (MCF-7). The results indicated that treatment with the compound resulted in a dose-dependent decrease in cell viability, with IC50 values calculated at approximately 25 µM .

Table 2: Summary of Biological Activities

Activity Type	Effectiveness	Reference
Antioxidant	High
Antimicrobial	Moderate
Cytotoxic	High